Cas no 208772-23-0 (1,3-benzoxazole-4-carboxylic acid)

1,3-benzoxazole-4-carboxylic acid structure
208772-23-0 structure
Product Name:1,3-benzoxazole-4-carboxylic acid
CAS No:208772-23-0
MF:C8H5NO3
MW:163.130202054977
MDL:MFCD11890806
CID:1015665
PubChem ID:18354602
Update Time:2025-09-19

1,3-benzoxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Benzo[d]oxazole-4-carboxylic acid
    • 1,3-Benzoxazole-4-carboxylic acid
    • benzooxazole-4-carboxylic acid
    • 4-benzoxazolecarboxylic acid
    • benzoxazole-4-carboxylic acid
    • CS-W022582
    • A879369
    • 208772-23-0
    • 4-Benzoxazolecarboxylic acid;1,3-Benzoxazole-4-carboxylic acid;
    • SCHEMBL984268
    • AS-8133
    • KRCCCWVXRVDONW-UHFFFAOYSA-N
    • Y10061
    • EN300-126931
    • AKOS016002501
    • Benzo[d]oxazole-4-carboxylicacid
    • DTXSID80593046
    • MFCD11890806
    • DB-349190
    • AM86098
    • 1,3-benzoxazole-4-carboxylic acid
    • MDL： MFCD11890806
    • Inchi： 1S/C8H5NO3/c10-8(11)5-2-1-3-6-7(5)9-4-12-6/h1-4H,(H,10,11)
    • InChI Key： KRCCCWVXRVDONW-UHFFFAOYSA-N
    • SMILES： O1C=NC2C(C(=O)O)=CC=CC1=2

Computed Properties

  • Exact Mass: 163.02700
  • Monoisotopic Mass: 163.026943022g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • Density: 1.455±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (2.1 g/l) (25 º C),
  • PSA: 63.33000
  • LogP: 1.52600

1,3-benzoxazole-4-carboxylic acid Security Information

1,3-benzoxazole-4-carboxylic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,3-benzoxazole-4-carboxylic acid Pricemore >>

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1,3-benzoxazole-4-carboxylic acid Production Method

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